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Compound of Interest

Compound Name: 2-Heptyne

Cat. No.: B074451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butylmethylacetylene, also known

as 2-Heptyne. It includes a detailed summary of its synonyms and identifiers, key quantitative

data, and a thorough experimental protocol for its synthesis, purification, and characterization.

This document is intended to serve as a valuable resource for researchers and professionals in

the fields of chemistry and drug development.

Synonyms and Identifiers
Butylmethylacetylene is an organic compound with a variety of synonyms and chemical

identifiers. Its systematic IUPAC name is hept-2-yne.[1] The compound is also referred to as 1-

Methyl-2-butylacetylene and n-Butylmethylacetylene.[2] A comprehensive list of its common

synonyms and identifiers is provided in the table below.
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Identifier Type Value

Common Name Butylmethylacetylene

IUPAC Name Hept-2-yne[1]

Synonyms
2-Heptyne, 1-Methyl-2-butylacetylene, n-

Butylmethylacetylene[2][3][4][5][6][7]

CAS Number 1119-65-9[1][3][4][5][6][8]

Molecular Formula C₇H₁₂[1][4][8]

Molecular Weight 96.17 g/mol [1][3][8]

InChI
InChI=1S/C7H12/c1-3-5-7-6-4-2/h3,5,7H2,1-

2H3[3]

InChIKey AMSFEMSYKQQCHL-UHFFFAOYSA-N[3]

SMILES CCCCC#CC[1][3]

EC Number 214-285-6[3]

PubChem CID 14245[1]

Quantitative Data
The physical and chemical properties of Butylmethylacetylene are essential for its handling,

application, and analysis. The following table summarizes key quantitative data for this

compound.

Property Value Reference

Boiling Point 110-111 °C [3]

Density 0.745 g/mL at 25 °C [3]

Refractive Index n20/D 1.423 [3]

Flash Point 11 °C (closed cup) [3]
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Experimental Protocols
This section outlines a detailed methodology for the synthesis, purification, and

characterization of Butylmethylacetylene.

Synthesis of Butylmethylacetylene (2-Heptyne)
The synthesis of 2-Heptyne is typically achieved through the alkylation of a terminal alkyne,

such as 1-pentyne, with an alkyl halide, in this case, methyl iodide. The reaction proceeds in

two main steps: the deprotonation of the terminal alkyne to form a potent nucleophile, followed

by the nucleophilic substitution reaction with the alkyl halide.

Workflow for the Synthesis of Butylmethylacetylene
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Synthesis of Butylmethylacetylene

Reactants

Reaction Steps

Products & Purification

1-Pentyne

Deprotonation of 1-Pentyne
in Liquid Ammonia

Sodium Amide (NaNH2) Methyl Iodide (CH3I)

Alkylation with Methyl Iodide

Forms Pentynide Anion

Crude 2-Heptyne

Fractional Distillation

Pure 2-Heptyne
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Analytical Workflow for 2-Heptyne

Characterization Methods

Expected Outcomes

Purified 2-Heptyne

IR Spectroscopy NMR Spectroscopy
(1H and 13C) GC-MS

Functional Group ID
(C≡C, C-H)

Structural Elucidation
(Connectivity)

Purity & Mass Confirmation
(Molecular Weight)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b074451#butylmethylacetylene-
synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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